4,6-Dichloro-5-methyl-2-morpholinopyrimidine
Cat. No. B8561457
M. Wt: 248.11 g/mol
InChI Key: GPXLZHROXAUNHC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08563549B2
Procedure details
4,6-Dichloro-5-methyl-2-morpholinopyrimidine was prepared by similar procedure as 4,6-dichloro-2-morpholinopyrimidine (in Method 22) using dimethyl 2-methylmalonate in place of diethyl malonate. LC/MS (m/z): 248.1 (MH+).
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:7]=[C:6]([Cl:8])[N:5]=[C:4]([N:9]2[CH2:14][CH2:13][O:12][CH2:11][CH2:10]2)[N:3]=1.[CH3:15]C(C(OC)=O)C(OC)=O>>[Cl:8][C:6]1[C:7]([CH3:15])=[C:2]([Cl:1])[N:3]=[C:4]([N:9]2[CH2:14][CH2:13][O:12][CH2:11][CH2:10]2)[N:5]=1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClC1=NC(=NC(=C1)Cl)N1CCOCC1
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CC(C(=O)OC)C(=O)OC
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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ClC1=NC(=NC(=C1C)Cl)N1CCOCC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
